6-chloro-N-(6-methylpyridin-2-yl)pyridine-3-carboxamide

• IUPAC Name: 6-chloro-N-(6-methylpyridin-2-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H10ClN3O/c1-8-3-2-4-11(15-8)16-12(17)9-5-6-10(13)14-7-9/h2-7H,1H3,(H,15,16,17)
• InChI Key: ZZRIRLOTVWEOQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C2=CN=C(C=C2)Cl
• Molecular Formula: C12H10ClN3O
• Molecular Weight: 247.68 g/mol
• Solubility: >37.2 [ug/mL] (The mean of the results at pH 7.4)

Description

6-chloro-N-(6-methylpyridin-2-yl)pyridine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as "6-Cl-MPN-Pyridine" and is known for its unique chemical properties.

Mechanism of Action

The mechanism of action of 6-Cl-MPN-Pyridine is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cancer cells. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. Additionally, it has been found to inhibit the activity of certain enzymes involved in inflammation, which could explain its anti-inflammatory properties.
Biochemical and Physiological Effects
6-Cl-MPN-Pyridine has been found to exhibit several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to possess anti-inflammatory and analgesic properties, which could be useful in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Cl-MPN-Pyridine in lab experiments is its potent activity against cancer cells. This makes it a promising candidate for the development of anticancer drugs. Additionally, it has been found to possess anti-inflammatory and analgesic properties, which could be useful in the treatment of various inflammatory diseases. However, one of the limitations of using this compound is its relatively low solubility in water, which could make it difficult to use in certain experiments.

Future Directions

There are several future directions related to the study of 6-Cl-MPN-Pyridine. One of the main areas of research is the development of new anticancer drugs based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, there is a need for the development of new synthesis methods that could improve the yield and purity of this compound.

Synthesis Methods

The synthesis of 6-Cl-MPN-Pyridine involves the reaction of 6-methyl-2-pyridinecarboxylic acid with thionyl chloride, followed by the reaction with 6-chloro-3-aminopyridine. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

6-Cl-MPN-Pyridine has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. This compound has been found to exhibit potent activity against cancer cells, making it a promising candidate for the development of anticancer drugs. Additionally, it has been shown to possess anti-inflammatory and analgesic properties, which could be useful in the treatment of various inflammatory diseases.